Cas no 127136-33-8 (N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine)

• Product Name: N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine
• CAS No: 127136-33-8
• MF: C₂₃H₂₁N₃O
• MW: 355.432345151901
• CID: 1224946
• PubChem ID: 182792
• Update Time: 2025-04-20

N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[4-(morpholin-4-yl)phenyl]benzo[g]quinolin-4-amine
• N-(4-morpholin-4-ylphenyl)benzo[g]quinolin-4-amine
• NSC-766482
• DTXSID50155418
• NSC766482
• IDI1_019567
• HMS1473L07
• 127136-33-8
• Oprea1_400313
• NCGC00176882-01
• ChemDiv3_000249
• N-(4-Morpholin-4-ylphenyl)benzo(g)quinolin-4-amine
• AKOS001589630
• BRD-K68249169-001-01-2
• MMV006861
• GNF-Pf-5288
• CHEMBL582666

• Inchi： 1S/C23H21N3O/c1-2-4-18-16-23-21(15-17(18)3-1)22(9-10-24-23)25-19-5-7-20(8-6-19)26-11-13-27-14-12-26/h1-10,15-16H,11-14H2,(H,24,25)
• InChI Key： BFLBDFBTHQVGNL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC2C=CN=C3C=C4C=CC=CC4=CC=23)CC1

Computed Properties

• Exact Mass: 355.16863
• Monoisotopic Mass: 355.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.39